N-[2-(3-pyridinyl)ethyl]-2-(2-thienyl)-1,3-thiazole-4-carboxamide

• IUPAC Name: N-(2-pyridin-3-ylethyl)-2-thiophen-2-yl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C15H13N3OS2/c19-14(17-7-5-11-3-1-6-16-9-11)12-10-21-15(18-12)13-4-2-8-20-13/h1-4,6,8-10H,5,7H2,(H,17,19)
• InChI Key: RYZFBXRDHALHPI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CCNC(=O)C2=CSC(=N2)C3=CC=CS3
• Molecular Formula: C15H13N3OS2
• Molecular Weight: 315.4 g/mol

Description

N-[2-(3-pyridinyl)ethyl]-2-(2-thienyl)-1,3-thiazole-4-carboxamide, also known as PEAQX, is a selective antagonist of AMPA receptors. AMPA receptors are responsible for the fast excitatory neurotransmission in the central nervous system. PEAQX is a potent and selective antagonist of AMPA receptors, which makes it a valuable tool for studying the role of AMPA receptors in various physiological and pathological conditions.

Mechanism of Action

N-[2-(3-pyridinyl)ethyl]-2-(2-thienyl)-1,3-thiazole-4-carboxamide selectively binds to the GluA2 subunit of the AMPA receptor, which prevents the receptor from being activated by glutamate. Glutamate is the primary excitatory neurotransmitter in the central nervous system. By blocking the activation of AMPA receptors, N-[2-(3-pyridinyl)ethyl]-2-(2-thienyl)-1,3-thiazole-4-carboxamide reduces the excitatory neurotransmission in the brain, which can have therapeutic effects in various neurological disorders.
Biochemical and Physiological Effects:
N-[2-(3-pyridinyl)ethyl]-2-(2-thienyl)-1,3-thiazole-4-carboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the release of glutamate in the brain, which can reduce the excitotoxicity associated with various neurological disorders. N-[2-(3-pyridinyl)ethyl]-2-(2-thienyl)-1,3-thiazole-4-carboxamide has also been shown to reduce the expression of pro-inflammatory cytokines in the brain, which can have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

N-[2-(3-pyridinyl)ethyl]-2-(2-thienyl)-1,3-thiazole-4-carboxamide has several advantages for lab experiments. It is a highly selective antagonist of AMPA receptors, which makes it a valuable tool for studying the role of AMPA receptors in various physiological and pathological conditions. N-[2-(3-pyridinyl)ethyl]-2-(2-thienyl)-1,3-thiazole-4-carboxamide is also relatively stable and can be easily synthesized in large quantities. However, N-[2-(3-pyridinyl)ethyl]-2-(2-thienyl)-1,3-thiazole-4-carboxamide has limitations in terms of its solubility and stability in aqueous solutions, which can affect its effectiveness in some experiments.

Future Directions

N-[2-(3-pyridinyl)ethyl]-2-(2-thienyl)-1,3-thiazole-4-carboxamide has a wide range of potential future directions for scientific research. Some potential areas of research include the development of novel therapies for neurological disorders, the study of the role of AMPA receptors in addiction and mood disorders, and the development of new drugs that target AMPA receptors. Additionally, N-[2-(3-pyridinyl)ethyl]-2-(2-thienyl)-1,3-thiazole-4-carboxamide could be used in combination with other drugs to enhance their therapeutic effects. Further research is needed to fully understand the potential of N-[2-(3-pyridinyl)ethyl]-2-(2-thienyl)-1,3-thiazole-4-carboxamide in various scientific applications.

Scientific Research Applications

N-[2-(3-pyridinyl)ethyl]-2-(2-thienyl)-1,3-thiazole-4-carboxamide has been extensively used in scientific research to study the role of AMPA receptors in various physiological and pathological conditions. It has been shown to be effective in treating neurological disorders such as epilepsy, stroke, and traumatic brain injury. N-[2-(3-pyridinyl)ethyl]-2-(2-thienyl)-1,3-thiazole-4-carboxamide has also been used to study the role of AMPA receptors in addiction, depression, and anxiety.